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Compound of Interest

Compound Name: Cy5-PEG3-TCO4

Cat. No.: B12365494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

applications of Cy5-PEG3-TCO, a versatile tool in bioconjugation and cellular imaging. The

unique combination of a vibrant cyanine 5 (Cy5) fluorophore, a hydrophilic 3-unit polyethylene

glycol (PEG3) spacer, and a reactive trans-cyclooctene (TCO) group enables precise and

efficient labeling of biomolecules in complex biological systems.

Core Structure of Cy5-PEG3-TCO
Cy5-PEG3-TCO is a heterobifunctional molecule meticulously designed for bioorthogonal

chemistry. Its structure can be deconstructed into three key functional components:

Cyanine 5 (Cy5): A member of the cyanine dye family, Cy5 is a bright, far-red fluorescent

dye. Its fluorescence in the far-red region of the spectrum is particularly advantageous for

biological applications as it minimizes autofluorescence from native cellular components.[1]

The core of a cyanine dye consists of two nitrogen atoms connected by a conjugated

polymethine chain.[1][2] For Cy5, this chain contains five methine groups, which dictates its

specific absorption and emission properties.[1]

Polyethylene Glycol (PEG3): The PEG3 linker is a short, hydrophilic spacer composed of

three repeating ethylene glycol units. The inclusion of this PEG linker serves several critical

functions. It increases the overall water solubility of the molecule, which is often a challenge

with hydrophobic fluorescent dyes.[3] This enhanced solubility improves its utility in aqueous
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biological buffers. Furthermore, the PEG spacer provides a flexible arm that reduces steric

hindrance between the Cy5 dye and the conjugated biomolecule, helping to preserve the

biological activity of the target.

Trans-cyclooctene (TCO): TCO is a strained alkene that is highly reactive in inverse-

electron-demand Diels-Alder (IEDDA) cycloaddition reactions. This reactivity is driven by the

significant ring strain of the trans-configured double bond within the eight-membered ring.

The TCO group is bioorthogonal, meaning it does not react with naturally occurring functional

groups found in biological systems, ensuring highly specific conjugation to a tetrazine

reaction partner.

The precise arrangement of these components results in a molecule with the molecular formula

C49H69ClN4O6.

Below is a diagram illustrating the modular structure of Cy5-PEG3-TCO.
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Conceptual Structure of Cy5-PEG3-TCO
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Pre-targeted Cellular Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12365494?utm_src=pdf-body-img
https://www.benchchem.com/product/b12365494?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [The Structure and Application of Cy5-PEG3-TCO: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365494#what-is-the-structure-of-cy5-peg3-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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